Cas no 103346-73-2 (1-(2-bromoethyl)-2-chloro-3,4-dimethoxybenzene)

• Product Name: 1-(2-bromoethyl)-2-chloro-3,4-dimethoxybenzene
• CAS No: 103346-73-2
• MF: C₁₀H₁₂BrClO₂
• MW: 279.558081626892
• CID: 1136731
• PubChem ID: 13662785
• Update Time: 2025-04-20

1-(2-bromoethyl)-2-chloro-3,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-2-chloro-3,4-dimethoxybenzene
• AKOS014196910
• 2-(2-chloro-3,4-dimethoxyphenyl)ethyl bromide
• AGN-PC-00NE4T
• CTK0G7094
• Benzene, 1-(2-bromoethyl)-2-chloro-3,4-dimethoxy-
• SureCN10617794
• ACMC-20m678
• AKOS014196910; 2-(2-chloro-3,4-dimethoxyphenyl)ethyl bromide; AGN-PC-00NE4T; CTK0G7094; Benzene, 1-(2-bromoethyl)-2-chloro-3,4-dimethoxy-; SureCN10617794; ACMC-20m678;
• SCHEMBL10617794
• EN300-1898183
• DTXSID00546099
• 103346-73-2

• Inchi： 1S/C10H12BrClO2/c1-13-8-4-3-7(5-6-11)9(12)10(8)14-2/h3-4H,5-6H2,1-2H3
• InChI Key： QFFFIGXNWHTKEU-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=C(C=1Cl)OC)OC

Computed Properties

• Exact Mass: 277.97096
• Monoisotopic Mass: 277.97092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 3.29460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes